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Compound of Interest

Compound Name: Dimethyl 5-iodoisophthalate

Cat. No.: B057504 Get Quote

Technical Support Center: Dimethyl 5-
iodoisophthalate
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with Dimethyl 5-iodoisophthalate. It includes

frequently asked questions and troubleshooting guides to ensure safe and effective handling in

a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Dimethyl 5-iodoisophthalate?

A1: Dimethyl 5-iodoisophthalate is classified as an irritant. The primary hazards include

causing skin irritation, serious eye irritation, and potential respiratory irritation.[1][2]

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

A2: When handling Dimethyl 5-iodoisophthalate, it is essential to wear appropriate personal

protective equipment. This includes protective gloves, eye protection (such as chemical safety

goggles), and a face shield if necessary.[1][3]

Q3: What are the proper storage conditions for Dimethyl 5-iodoisophthalate?
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A3: To ensure the stability and integrity of the compound, it should be stored in a cool, dry, and

dark place.[4] The container should be kept tightly sealed in a well-ventilated area.[3]

Q4: What materials are incompatible with Dimethyl 5-iodoisophthalate?

A4: Dimethyl 5-iodoisophthalate should not be stored or handled with strong oxidizing

agents.[3][5] Contact with these substances could lead to hazardous reactions.

Q5: What should I do in case of accidental skin or eye contact?

A5: In case of skin contact, wash the affected area with plenty of water.[1] If skin irritation

occurs, seek medical advice.[1] For eye contact, rinse cautiously with water for several

minutes. If eye irritation persists, it is important to get medical advice or attention.[1]

Summary of Physical and Chemical Properties
Property Value

Molecular Formula C₁₀H₉IO₄

Molecular Weight 320.08 g/mol [2]

Appearance White to light yellow powder or crystal[1][6]

Melting Point 102.0 to 106.0 °C[1]

Boiling Point 160 °C at 1 mm Hg[4]

Solubility
Slightly soluble in Chloroform and Methanol

(with heating)[4]

Troubleshooting Guide
Q1: My Dimethyl 5-iodoisophthalate has changed color from white to a yellowish tint. Is it still

usable?

A1: A slight change in color to light yellow is within the acceptable appearance specifications

for this compound.[1][6] However, a significant color change could indicate degradation or

contamination. It is recommended to verify the purity of the material using an appropriate

analytical method, such as GC, if you have concerns about its integrity for a sensitive reaction.
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Q2: I am observing poor solubility of the compound in my reaction solvent. What can I do?

A2: Dimethyl 5-iodoisophthalate has limited solubility in some common organic solvents.[4] If

you are experiencing solubility issues, consider the following:

Gently heating the mixture may improve solubility, as it is slightly more soluble in methanol

with heating.[4]

Ensure your solvent is anhydrous, as moisture can affect the compound's properties.

Consider using a different solvent system. Small-scale solubility tests can help identify a

more suitable solvent for your specific reaction conditions.

Q3: My reaction is not proceeding as expected. Could the quality of the Dimethyl 5-
iodoisophthalate be the issue?

A3: While a number of factors can affect a chemical reaction, the quality of the starting material

is crucial.

Purity: Ensure the purity of your Dimethyl 5-iodoisophthalate meets the requirements of

your experiment. The typical purity is >98.0% (GC).[1][6]

Storage: Improper storage can lead to degradation. Confirm that the compound has been

stored in a cool, dry, dark, and well-sealed container.[3][4]

Incompatible Reagents: Double-check that no incompatible materials, such as strong

oxidizing agents, are present in your reaction mixture.[3]
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Caption: Workflow for the safe handling and storage of Dimethyl 5-iodoisophthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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